1-(ethylsulfonyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide

• IUPAC Name: 1-ethylsulfonyl-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C16H24N2O3S/c1-3-22(20,21)18-10-8-15(9-11-18)16(19)17-12-14-6-4-13(2)5-7-14/h4-7,15H,3,8-12H2,1-2H3,(H,17,19)
• InChI Key: QUBCZLGSWZQYNC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NCC2=CC=C(C=C2)C
• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol

Description

1-(ethylsulfonyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide, also known as E-4018, is a chemical compound that belongs to the class of piperidine carboxamides. It has been extensively studied for its potential use in the treatment of various medical conditions, including neuropathic pain, anxiety, and depression.

Mechanism of Action

The mechanism of action of 1-(ethylsulfonyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide is not fully understood. However, it is believed to work by blocking the activity of certain ion channels in the nervous system. These ion channels are involved in the transmission of pain signals. By blocking these channels, this compound reduces the transmission of pain signals, leading to a reduction in pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of certain neurotransmitters, including glutamate and substance P. It has also been shown to reduce the activity of certain enzymes, including nitric oxide synthase and cyclooxygenase. These effects contribute to the reduction in pain seen with this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(ethylsulfonyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a valuable tool for studying the nervous system and pain pathways. However, one limitation of using this compound is that it has not been extensively studied in humans. Therefore, its safety and efficacy in humans are not fully known.

Future Directions

There are several future directions for research on 1-(ethylsulfonyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide. One area of research is the development of new and more effective pain medications based on the structure of this compound. Another area of research is the study of the long-term effects of this compound on the nervous system. Additionally, more research is needed to determine the safety and efficacy of this compound in humans.
Conclusion:
In conclusion, this compound is a promising compound that has been extensively studied for its potential use in the treatment of neuropathic pain. Its mechanism of action is well understood, and it has been shown to have several biochemical and physiological effects. While there are some limitations to using this compound in lab experiments, it remains a valuable tool for studying the nervous system and pain pathways. Further research is needed to fully understand the potential of this compound in the treatment of neuropathic pain and other medical conditions.

Scientific Research Applications

1-(ethylsulfonyl)-N-(4-methylbenzyl)-4-piperidinecarboxamide has been extensively studied for its potential use in the treatment of neuropathic pain. Neuropathic pain is a chronic pain condition that is caused by damage to the nervous system. It is a debilitating condition that affects millions of people worldwide. This compound has been shown to be effective in reducing neuropathic pain in animal models.